Cas no 1894961-87-5 (1-(quinolin-7-yl)methylcyclopropan-1-amine)

• Product Name: 1-(quinolin-7-yl)methylcyclopropan-1-amine
• CAS No: 1894961-87-5
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 5961366
• PubChem ID: 117287996
• Update Time: 2025-05-20

1-(quinolin-7-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(quinolin-7-yl)methylcyclopropan-1-amine
• 1894961-87-5
• 1-[(quinolin-7-yl)methyl]cyclopropan-1-amine
• EN300-1759382

• Inchi： 1S/C13H14N2/c14-13(5-6-13)9-10-3-4-11-2-1-7-15-12(11)8-10/h1-4,7-8H,5-6,9,14H2
• InChI Key： VIJCPIZMJSXWGR-UHFFFAOYSA-N
• SMILES： NC1(CC2C=CC3=CC=CN=C3C=2)CC1

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(quinolin-7-yl)methylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 1894961-87-5 and Product Name: 1-(quinolin-7-yl)methylcyclopropan-1-amine

The compound identified by the CAS number 1894961-87-5 and the product name 1-(quinolin-7-yl)methylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural motif combining a quinoline ring system with a cyclopropane moiety, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The quinoline scaffold is well-documented for its broad spectrum of biological activities, while the cyclopropane group introduces rigidity and tunable electronic properties, making this compound a promising candidate for further investigation.

In recent years, the integration of heterocyclic structures with functionalized cyclic compounds has become a focal point in the development of novel therapeutic agents. The presence of the quinoline ring in 1-(quinolin-7-yl)methylcyclopropan-1-amine not only enhances its binding affinity to biological targets but also provides a platform for further chemical modifications. Quinolines are particularly noted for their role in antimicrobial, antimalarial, and anticancer therapies, underscoring the importance of this moiety in drug design.

The cyclopropane group, on the other hand, is known for its ability to modulate pharmacokinetic properties and improve metabolic stability. This structural feature is particularly valuable in pharmaceuticals, where optimizing drug absorption, distribution, metabolism, and excretion (ADME) profiles is crucial. The combination of these two structural elements in 1-(quinolin-7-yl)methylcyclopropan-1-amine suggests a molecule with enhanced potential for therapeutic efficacy and improved pharmacological properties.

Recent studies have highlighted the significance of quinoline-based compounds in addressing various diseases. For instance, derivatives of quinoline have been extensively studied for their anti-inflammatory and antioxidant properties. The cyclopropane group further contributes to these effects by influencing the electronic distribution and reactivity of the molecule. This dual functionality makes 1-(quinolin-7-yl)methylcyclopropan-1-amine a versatile scaffold for developing novel drugs targeting multiple pathways.

One of the most compelling aspects of this compound is its potential application in oncology research. Quinoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The cyclopropane moiety can serve as a hinge-binding region, allowing for precise interaction with target proteins. This structural design could lead to the development of highly selective inhibitors with reduced off-target effects.

The synthesis of 1-(quinolin-7-yl)methylcyclopropan-1-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the cyclopropane ring via carbene insertion reactions and the subsequent coupling of the quinoline moiety via palladium-catalyzed cross-coupling reactions. These methodologies demonstrate the compound's synthetic accessibility while maintaining high purity and yield.

From a computational chemistry perspective, 1-(quinolin-7-yl)methylcyclopropan-1-amine has been subjected to extensive molecular modeling studies to elucidate its binding interactions with potential targets. These studies have revealed that the compound exhibits favorable binding affinities to several protein kinases, making it a promising lead compound for further optimization. Additionally, quantum mechanical calculations have been performed to understand the electronic structure and reactivity of the molecule, providing insights into its mechanism of action.

The pharmacological evaluation of 1-(quinolin-7-yl)methylcyclopropan-1-amine has begun with initial in vitro assays targeting key enzymes involved in disease pathways. Preliminary results indicate that this compound demonstrates significant inhibitory activity against several kinases, including those implicated in cancer and inflammation. These findings are supported by cell-based assays that show dose-dependent effects on proliferation and survival mechanisms relevant to disease models.

Future research directions include exploring structure-based drug design strategies to optimize the potency and selectivity of 1-(quinolin-7-yl)methylcyclopropan-1-amine. By leveraging computational tools and high-throughput screening techniques, researchers aim to identify analogs with improved pharmacokinetic profiles and reduced toxicity. Additionally, preclinical studies are planned to evaluate the safety and efficacy of this compound in animal models before moving into human trials.

The broader implications of this research extend beyond oncology. Quinoline-based compounds have shown potential in treating infectious diseases, neurodegenerative disorders, and other chronic conditions. The versatility of 1-(quinolin-7-yl)methylcyclopropan-1-amine as a scaffold allows for its adaptation to various therapeutic contexts, making it a valuable asset in drug discovery pipelines.

In conclusion, 1894961:87:5 represents an exciting development in pharmaceutical chemistry with significant potential for therapeutic applications. The unique combination of a quinoline ring system and a cyclopropane moiety provides a rich framework for designing novel drugs targeting multiple disease pathways. As research continues to uncover new biological activities and optimize synthetic methodologies, 189496:87:5 will undoubtedly play a crucial role in advancing our understanding of medicinal chemistry.